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Compound of Interest

Compound Name: Cesium propionate

Cat. No.: B1592760

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cesium propionate (CHsCH2COOQOCSs) is a specialty cesium carboxylate that has garnered
significant interest in advanced chemical synthesis and materials science. Its unique properties,
largely governed by the "cesium effect,” make it a highly effective reagent in applications
ranging from organic synthesis to the fabrication of cutting-edge perovskite materials. This
guide provides a comprehensive overview of cesium propionate, including its fundamental
properties, detailed synthesis and purification protocols, mechanistic insights into its reactivity,
and specific applications relevant to researchers and drug development professionals.

Core Properties of Cesium Propionate

Cesium propionate is a white, crystalline, hygroscopic solid. Its key physical and chemical
properties are summarized in the table below. It is important to distinguish between cesium
propionate and its complex with propionic acid, which has a different molecular formula and
weight.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1592760?utm_src=pdf-interest
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/product/b1592760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
CAS Number 38869-24-8 [1][2]
Molecular Formula CsHsCsO2 [1][2]
Molecular Weight 205.98 g/mol [11[3]
Appearance White crystalline powder [2][4]
Melting Point 159-166 °C [4]

Soluble in dimethylformamide
Solubility (DMF) and dimethyl sulfoxide [415]
(DMSO). Water soluble.

Cesium propanoate, Caesium
Synonyms ) [4]
propionate

Note on the Propionic Acid Complex: A related compound, "cesium propionate, complex with
propionic acid," is also commercially available under the same CAS number. This complex has
a distinct molecular formula of Cs-CsHs02-CsHeO3 and a molecular weight of 280.06 g/mol .[6]
Researchers should verify which compound is appropriate for their specific application.

Synthesis and Purification of Cesium Propionate

High-purity cesium propionate is crucial for consistent and reproducible results in research
settings. The following section details a standard laboratory-scale synthesis and purification
protocol.

Synthesis Protocol: Neutralization Reaction

Cesium propionate is readily synthesized via a straightforward acid-base neutralization
reaction between cesium hydroxide or cesium carbonate and propionic acid.[7] The use of
cesium carbonate is often preferred due to its lower cost and easier handling compared to the
highly caustic cesium hydroxide.

Reaction:

Cs2C03 + 2 CH3CH2COOH - 2 CH3CH2C00Cs + H20 + CO2
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Experimental Protocol:

e Reagents & Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve cesium carbonate (1.0 equivalent) in dry methanol.

» Reaction: To the stirring methanolic solution, slowly add propionic acid (2.0 equivalents). The
addition will cause effervescence (CO:z evolution), so it should be done cautiously.

o Completion: After the addition is complete, gently heat the mixture to reflux for 2-3 hours to
ensure the reaction goes to completion.

o Work-up: Allow the reaction mixture to cool to room temperature. Remove the methanol
under reduced pressure using a rotary evaporator. The resulting solid is crude cesium
propionate.

Purification by Recrystallization

For most applications, particularly in organic synthesis and materials science, the crude
cesium propionate should be purified.

Protocol:

» Solvent Selection: A common and effective solvent system for the recrystallization of cesium
propionate is a mixture of diethyl ether and ethanol (1:1 v/v).[8]

e Procedure: Dissolve the crude cesium propionate in a minimum amount of the hot diethyl
ether/ethanol solvent system.

o Crystallization: Allow the solution to cool slowly to room temperature, and then place it in an
ice bath to maximize crystal formation.

« |solation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold
diethyl ether, and dry under high vacuum.

o Storage: Store the purified, hygroscopic cesium propionate in a desiccator over a suitable
drying agent.

Diagram of the Synthesis and Purification Workflow:
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Caption: Workflow for the synthesis and purification of cesium propionate.
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The "Cesium Effect": Mechanistic Insights and
Applications in Organic Synthesis

The utility of cesium salts in organic synthesis is often attributed to the "cesium effect," a
phenomenon that enhances the reactivity of anions in solution.

Understanding the "Cesium Effect"

The large ionic radius and low charge density of the cesium cation (Cs™*) result in weak
coordination with its counter-anion in aprotic polar solvents like DMF and DMSO. This leads to
a higher degree of dissociation into "naked" or poorly solvated anions.[8] A more "naked" anion
is a more potent nucleophile, leading to several synthetic advantages:

e Increased Reaction Rates: The enhanced nucleophilicity of the propionate anion results in
significantly faster reaction times.

o Higher Yields: Reactions proceed more efficiently, often leading to higher product yields
compared to reactions using sodium or potassium salts.[2]

o Milder Conditions: The increased reactivity allows many transformations to be conducted at
lower temperatures.

Application in SN2 Reactions: Esterification

Cesium propionate is an excellent nucleophilic source of the propionate group for SN2
reactions, particularly for the synthesis of esters from alkyl halides or sulfonates. This method is
especially useful for substrates that are sensitive to acidic or strongly basic conditions.

General Reaction:
R-X + CH3CH2COOCs - CHsCH2COOR + CsX (where X = Br, I, OTs, OMSs)
Experimental Protocol: Synthesis of 2-Octyl Propionate

This protocol is adapted from the study by van Keulen et al., which investigated the reactivity of
alkali metal carboxylates.[8]
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e Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve the mesylate of 2-octanol (1.0 equivalent) in anhydrous DMF.

» Reagents: Add cesium propionate (1.2 equivalents) to the solution.

» Reaction: Heat the reaction mixture to 70 °C and stir for 24 hours. Monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction
proceeds with a complete inversion of configuration at the chiral center, characteristic of an
SN2 mechanism.[8]

o Work-up: After cooling to room temperature, pour the reaction mixture into water and extract
with diethyl ether (3 x volumes).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to yield pure 2-octyl propionate.

Diagram of the SN2 Esterification Pathway:

CH3CH2C00~

CH3CH2COO0R

Click to download full resolution via product page

Caption: SN2 mechanism for ester synthesis using cesium propionate.
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Relevance in Drug Development

The mild and efficient nature of cesium propionate-mediated reactions makes it a valuable
tool in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs).
While often not appearing in the final API structure, it can be employed as a key reagent in the
construction of ester-containing intermediates. Its use as a "pharmaceutical intermediate” is
noted in chemical supplier literature.[5] The ability to perform esterifications under neutral
conditions is particularly advantageous when dealing with sensitive functional groups present in
many drug candidates.

Application in Materials Science: Perovskite
Precursors

Cesium propionate serves as a crucial precursor in the synthesis of all-inorganic cesium lead
halide (CsPbXs) and other metal halide perovskite nanocrystals, which are materials of
immense interest for applications in solar cells, LEDs, and photodetectors.

In the synthesis of these materials, cesium propionate can be used as the cesium source.
The choice of the carboxylate anion (propionate vs. acetate, for example) can influence the
properties of the resulting perovskite nanocrystals. Specifically, the longer alkyl chain of the
propionate group can impart greater hydrophobicity to the nanocrystal surface, which may
enhance their stability in ambient conditions.[2]

Safety and Handling

Cesium propionate is a hazardous substance and must be handled with appropriate safety
precautions.

o Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory
irritation.[1][8]

o Precautionary Measures:
o Handle in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[8]
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o Avoid inhalation of dust. Do not breathe dust/fume/gas/mist/vapors/spray.[8]

o Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly
with water and seek medical attention.

o Store in a tightly closed container in a cool, dry place. The compound is hygroscopic.[5]

Spectral Data and Characterization

While a comprehensive public database of spectral data for cesium propionate is limited, the
following provides expected characteristics based on its structure and data for analogous
compounds.

e Infrared (IR) Spectroscopy: An ATR-IR spectrum is noted in the PubChem database from an
Aldrich sample.[1] Key expected absorptions include strong C=0 stretching vibrations for the
carboxylate group around 1550-1610 cm~! and C-H stretching vibrations from the ethyl
group around 2850-2990 cm~1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Two signals are expected for the propionate anion: a triplet around 1.1 ppm
(CHs) and a quartet around 2.2 ppm (CH2).

o 13C NMR: Three signals are expected: the carboxylate carbon (C=0) around 180 ppm, the
methylene carbon (CHz) around 30 ppm, and the methyl carbon (CHs) around 9 ppm.

o 133Cs NMR: Cesium-133 is an NMR-active nucleus. In solvents like DMSO, where cesium
salts are highly dissociated, a single sharp resonance is expected. The chemical shift can
provide information about the degree of ion pairing in different solvents.[4][8]

Conclusion

Cesium propionate is a versatile and powerful reagent for researchers in both organic
synthesis and materials science. Its enhanced reactivity, driven by the "cesium effect," allows
for efficient chemical transformations under mild conditions, a property of significant value in
the synthesis of complex molecules and pharmaceuticals. Furthermore, its role as a precursor
in the rapidly evolving field of perovskite materials underscores its importance in modern
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chemical research. A thorough understanding of its properties, synthesis, and handling is
essential for its safe and effective application in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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